Cas no 1404286-35-6 (2-fluoro-8-azabicyclo3.2.1octan-3-one)

• Product Name: 2-fluoro-8-azabicyclo3.2.1octan-3-one
• CAS No: 1404286-35-6
• MF: C₇H₁₀FNO
• MW: 143.158805370331
• MDL: MFCD22580378
• CID: 5208943
• PubChem ID: 130951269
• Update Time: 2026-03-06

2-fluoro-8-azabicyclo3.2.1octan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-8-aza-bicyclo[3.2.1]octan-3-one hydrochloride
• EN300-28270638
• 2-fluoro-8-azabicyclo[3.2.1]octan-3-one
• 1404286-35-6
• 2-fluoro-8-azabicyclo3.2.1octan-3-one

• MDL： MFCD22580378
• Inchi： 1S/C7H10FNO/c8-7-5-2-1-4(9-5)3-6(7)10/h4-5,7,9H,1-3H2
• InChI Key： FOBBMCMUIPTROX-UHFFFAOYSA-N
• SMILES： FC1C(CC2CCC1N2)=O

Computed Properties

• Exact Mass: 143.074642105g/mol
• Monoisotopic Mass: 143.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-fluoro-8-azabicyclo3.2.1octan-3-one

Professional Introduction to Compound with CAS No. 1404286-35-6 and Product Name: 2-fluoro-8-azabicyclo3.2.1octan-3-one

The compound with the CAS number 1404286-35-6 and the product name 2-fluoro-8-azabicyclo3.2.1octan-3-one represents a significant advancement in the field of pharmaceutical chemistry. This bicyclic structure, featuring a fluorine substituent and an azabicyclo framework, has garnered considerable attention due to its unique chemical properties and potential applications in drug development.

At the core of this compound's significance lies its molecular architecture, which combines a rigid bicyclic system with functional groups that enhance its pharmacological activity. The fluoro group, in particular, is a well-documented pharmacophore that can modulate metabolic stability, binding affinity, and overall bioavailability of pharmaceutical agents. The presence of an azabicyclo core introduces additional rigidity, which can influence the conformational preferences and interactions with biological targets.

Recent studies have highlighted the versatility of 2-fluoro-8-azabicyclo3.2.1octan-3-one in the design of novel therapeutic agents. Researchers have demonstrated its utility as a building block for more complex molecules, leveraging its scaffold to develop inhibitors targeting various enzymes and receptors. For instance, modifications to this core structure have shown promise in the development of compounds with anti-inflammatory and antiviral properties.

The incorporation of the fluoro group into the bicyclic system has been particularly noteworthy. Fluorine substitution often enhances the lipophilicity and metabolic stability of molecules, making them more suitable for oral administration and longer half-lives in vivo. This property has been exploited in the design of next-generation antifungal agents, where 2-fluoro-8-azabicyclo3.2.1octan-3-one serves as a key intermediate.

In addition to its structural advantages, this compound exhibits interesting physicochemical properties that make it attractive for pharmaceutical applications. The azabicyclo framework imparts steric hindrance, which can be critical for optimizing binding interactions with biological targets. This steric control has been utilized to develop highly selective inhibitors for enzymes involved in cancer pathways.

Recent advances in computational chemistry have further illuminated the potential of 2-fluoro-8-azabicyclo3.2.1octan-3-one as a lead compound. Molecular modeling studies have predicted favorable binding modes with various protein targets, suggesting its utility in addressing unmet medical needs. These predictions have guided synthetic efforts toward derivatives with enhanced potency and selectivity.

The synthesis of 2-fluoro-8-azabicyclo3.2.1octan-3-one presents unique challenges due to its complex three-membered ring system and the presence of sensitive functional groups. However, recent methodologies have improved the efficiency and scalability of its preparation, making it more accessible for industrial applications. Catalytic approaches have been particularly effective in constructing the azabicyclo core while minimizing unwanted byproducts.

Industrial applications of this compound are emerging across multiple therapeutic areas. In oncology, derivatives of 2-fluoro-8-azabicyclo3.2.1octan-3-one have shown promise as kinase inhibitors, targeting pathways implicated in tumor growth and progression. Similarly, in infectious diseases research, modifications to this scaffold have yielded compounds with broad-spectrum activity against resistant strains of bacteria.

The role of fluorine chemistry in modern drug discovery cannot be overstated, and 2-fluoro-8-azabicyclo3.2.1octan-3-one exemplifies this trend. Its unique combination of structural features and functional groups makes it a valuable asset in medicinal chemistry libraries. As research continues to uncover new applications for this compound, its importance in pharmaceutical development is likely to grow.